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Compound of Interest

Compound Name: 6-Fluorescein Phosphoramidite

Cat. No.: B607415

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on 6-carboxyfluorescein (6-FAM)
phosphoramidite, a fundamental reagent for the fluorescent labeling of oligonucleotides. This
document details its chemical and physical properties, provides comprehensive experimental
protocols for its use in solid-phase oligonucleotide synthesis, and illustrates key workflows and
mechanisms through detailed diagrams.

Core Properties of 6-FAM Phosphoramidite

6-Carboxyfluorescein, commonly known as 6-FAM, is the most widely used fluorescent dye for
labeling oligonucleotides.[1] Its phosphoramidite derivative allows for its direct incorporation
into a growing oligonucleotide chain during automated solid-phase synthesis.[2][3] The single
iIsomer 6-FAM is preferred for its defined structure, ensuring consistency in labeling.[4][5]

Chemical and Physical Data

The key quantitative data for 6-FAM phosphoramidite are summarized in the tables below,
providing a quick reference for experimental planning.
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Chemical Properties Value Reference
Molecular Formula C46H58N3010P [61[7]
Molecular Weight 843.94 g/mol [61[7]
CAS Number 204697-37-0 [5][6][7]
Appearance White or clear crystals/foam [6]1[8]
Good solubility in acetonitrile
Solubility and Dichloromethane (DCM). [8][9]
Insoluble in water.
Purity (HPLC) > 95% [6][8][10]
Spectroscopic Properties Value Reference
Absorption Maximum (Amax) ~494 nm [6][8][11]
Emission Maximum (Aem) ~517-520 nm [1121911.2]
Molar Extinction Coefficient 75,000 M~icm~1 [8]
Fluorescence Quantum Yield 0.9 [8]
Recommended Quenchers BHQ-1, DABCYL, DDQ-1 [11197113]

Applications in Research and Development

6-FAM labeled oligonucleotides are indispensable tools in molecular biology and diagnostics.[2]

Key applications include:

e Quantitative PCR (gPCR): 6-FAM is commonly used as the reporter dye in probe-based

gPCR assays like TagMan probes, Molecular Beacons, and Scorpion primers.[1][2]

* DNA Sequencing: It serves as a fluorescent label for primers in Sanger sequencing.[1]

e Fluorescence In Situ Hybridization (FISH): FAM-labeled probes are used to detect specific

DNA sequences in chromosomes.[14][15]
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» Genetic Analysis: Applications include Amplified Fragment Length Polymorphism (AFLP) and
microsatellite analysis.[1]

e Molecular Interaction Studies: Used in electrophoretic mobility shift assays (EMSA) to study
protein-RNA interactions.[16]

o Cell Imaging: FAM-labeled oligonucleotides can be used to visualize gene expression and
intracellular molecular dynamics.[2]

Experimental Protocols

The following sections provide detailed methodologies for the incorporation of 6-FAM
phosphoramidite into synthetic oligonucleotides.

Oligonucleotide Synthesis Workflow

The synthesis of a 6-FAM labeled oligonucleotide follows the standard phosphoramidite
chemistry cycle on an automated DNA synthesizer.[2][3] The 6-FAM phosphoramidite is
typically added at the 5'-terminus of the oligonucleotide.[4][9]

Click to download full resolution via product page

General workflow for the synthesis of a 5'-FAM labeled oligonucleotide.

Protocol Details:

e Preparation of 6-FAM Phosphoramidite: Dissolve the 6-FAM phosphoramidite in anhydrous
acetonitrile to a recommended concentration of 0.1 M.[10][17] The solution is stable for 2-3
days when stored properly.[10]
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e Coupling: A coupling time of 3 to 15 minutes is generally recommended for 6-FAM
phosphoramidite.[4][10] For critical syntheses, a double coupling can be performed to
improve efficiency.[17] Some versions of 6-FAM phosphoramidite contain a DMT group,
which allows for the monitoring of coupling efficiency by measuring the release of the trityl
cation.[4][18]

e Capping and Oxidation: Standard capping and oxidation protocols used for nucleoside
phosphoramidites are compatible with 6-FAM phosphoramidite.[17]

Cleavage and Deprotection

After synthesis, the oligonucleotide must be cleaved from the solid support and the protecting
groups on the nucleobases and the fluorescein dye must be removed.

Standard Deprotection Protocol:
e Reagent: Concentrated ammonium hydroxide.

e Procedure: Incubate the solid support with concentrated ammonium hydroxide at 55°C
overnight.[18]

Ammonia/Methylamine (AMA) Deprotection:

This method is faster but requires a specific procedure to avoid degradation of the FAM dye.[4]
[19]

 Incubate the support with concentrated ammonium hydroxide for 30 minutes at room
temperature to remove the pivaloyl protecting groups from the FAM moiety.[4][19][20]

e Add an equal volume of 40% methylamine.
e Incubate at 65°C for 10-15 minutes to complete the deprotection of the nucleobases.[4][20]

Note: Do not store crude fluorescently labeled oligonucleotides in ammonia.[10]

Purification

Purification is critical to remove failure sequences and unreacted reagents.
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DMT-On Purification using Cartridges:

If a DMT-containing 6-FAM phosphoramidite is used, the full-length, DMT-on product can be
selectively purified using reverse-phase cartridges (e.g., Glen-Pak™).[18]

Loading: Dilute the deprotected oligonucleotide solution and load it onto the prepared
cartridge.

e Washing: Wash the cartridge with a salt solution to remove DMT-off failure sequences.

» Detritylation: Cleave the DMT group on-column using an acid wash (e.g., 2% trifluoroacetic
acid).

o Elution: Elute the purified, detritylated FAM-labeled oligonucleotide with a solution of 50%
acetonitrile in water containing 0.5% ammonium hydroxide.[18]

Other Purification Methods:

o High-Performance Liquid Chromatography (HPLC): Both reverse-phase and ion-exchange
HPLC can be used for high-purity applications.[2][18]

o Polyacrylamide Gel Electrophoresis (PAGE): PAGE is effective for purifying oligonucleotides,
especially for ensuring length homogeneity.[21][22]

Signaling Pathway Example: TagMan qPCR Assay

A primary application of 6-FAM labeled oligonucleotides is in TagMan qPCR probes. The probe
is designed to hybridize to a specific target sequence between the forward and reverse PCR
primers. The 5'-end of the probe is labeled with 6-FAM, and the 3'-end is labeled with a
guencher.
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Mechanism of signal generation in a TagMan gPCR assay using a 6-FAM probe.

In this system, the fluorescence of 6-FAM is quenched by the nearby quencher molecule due to
Forster Resonance Energy Transfer (FRET) when the probe is intact.[23] During the extension
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phase of PCR, the 5' to 3' exonuclease activity of the DNA polymerase degrades the hybridized
probe, separating the 6-FAM dye from the quencher.[1] This separation results in an increase in
fluorescence signal that is proportional to the amount of amplified PCR product.[2]

Storage and Handling

e Phosphoramidite: Store 6-FAM phosphoramidite at -20°C, desiccated, and protected from
light.[6][8][9]

» Labeled Oligonucleotides: Store purified, FAM-labeled oligonucleotides in a neutral buffer
(e.g., TE buffer) at -20°C and protected from light to prevent photobleaching.[10][24] Avoid
acidic conditions as they can decrease the fluorescence signal.[24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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